1. Home
  2. Product
  3. Main Products
  4. (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE
(2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE
Brand Name: Vulcanchem
CAS No.: 144110-38-3
VCID: VC0126504
InChI: InChI=1S/2C16H24N4O4.H2O4S/c2*17-13(2-1-7-20-16(18)19)14(22)9-11(15(23)24)8-10-3-5-12(21)6-4-10;1-5(2,3)4/h2*3-6,11,13,21H,1-2,7-9,17H2,(H,23,24)(H4,18,19,20);(H2,1,2,3,4)/t2*11-,13+;/m00./s1
SMILES: C1=CC(=CC=C1CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O)O.C1=CC(=CC=C1CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O)O.OS(=O)(=O)O
Molecular Formula: C16H24N4O4 • 1/2H2SO4
Molecular Weight: 385.4

(2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE

CAS No.: 144110-38-3

Main Products

VCID: VC0126504

Molecular Formula: C16H24N4O4 • 1/2H2SO4

Molecular Weight: 385.4

(2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE - 144110-38-3

CAS No. 144110-38-3
Product Name (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-P-HYDROXYPHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE
Molecular Formula C16H24N4O4 • 1/2H2SO4
Molecular Weight 385.4
IUPAC Name (2S,5R)-5-amino-8-(diaminomethylideneamino)-2-[(4-hydroxyphenyl)methyl]-4-oxooctanoic acid;sulfuric acid
Standard InChI InChI=1S/2C16H24N4O4.H2O4S/c2*17-13(2-1-7-20-16(18)19)14(22)9-11(15(23)24)8-10-3-5-12(21)6-4-10;1-5(2,3)4/h2*3-6,11,13,21H,1-2,7-9,17H2,(H,23,24)(H4,18,19,20);(H2,1,2,3,4)/t2*11-,13+;/m00./s1
Standard InChIKey AUNSMFLBHPILAD-VICAHNFPSA-N
SMILES C1=CC(=CC=C1CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O)O.C1=CC(=CC=C1CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O)O.OS(=O)(=O)O
Appearance Assay:≥95%A crystalline solid
Synonyms αR-[(3S)-3-amino-6-[(aminoiminomethyl)amino]-2-oxohexyl]-4-hydroxy-benzenepropanoic acid, hemisulfate
PubChem Compound 90470038
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19